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Compound of Interest

Compound Name: (E/Z)-Ozagrel sodium

Cat. No.: B12402272 Get Quote

Technical Support Center: (E/Z)-Ozagrel Sodium
This technical support center provides researchers, scientists, and drug development

professionals with essential information for using (E/Z)-Ozagrel sodium in experiments. Find

answers to frequently asked questions, troubleshooting guides, and detailed protocols to

ensure the successful application of this compound in your research.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving (E/Z)-Ozagrel sodium and what is its

solubility?

A1: (E/Z)-Ozagrel sodium is soluble in both DMSO and water. For laboratory experiments,

DMSO is a common choice for creating concentrated stock solutions.

In DMSO: Solubility is reported to be up to 50 mg/mL with the aid of ultrasonication.[1]

However, it is critical to use fresh, anhydrous DMSO, as its hygroscopic nature (tendency to

absorb moisture) can significantly reduce the solubility of the compound.[2] Another source

indicates a solubility of 1 mg/mL in fresh DMSO.[2]

In Water: The solubility is reported to be 50 mg/mL.[2] When preparing aqueous solutions, it

is recommended to filter and sterilize the final working solution using a 0.22 μm filter before

use.[3]
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Q2: My (E/Z)-Ozagrel sodium is not dissolving completely. What should I do?

A2: If you encounter precipitation or incomplete dissolution, gentle heating and/or sonication

can be used to help dissolve the compound.[1][3] Also, verify the quality of your solvent. For

DMSO, using a new, unopened bottle is highly recommended as absorbed moisture can lower

solubility.[2]

Q3: How should I prepare a stock solution of (E/Z)-Ozagrel sodium?

A3: A common practice is to prepare a concentrated stock solution in DMSO, for example, at 10

mM.[3] This stock can then be diluted further in an appropriate aqueous medium or cell culture

medium for your specific experiment. Always add the DMSO stock solution to the aqueous

buffer or medium slowly while vortexing to prevent precipitation.

Q4: What are the recommended storage conditions for Ozagrel sodium stock solutions?

A4: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Recommended storage conditions are:

-80°C: Stable for up to 6 months.[3]

-20°C: Stable for up to 1 month.[3]

Always ensure the storage container is sealed tightly to prevent moisture absorption and

solvent evaporation.[3]

Q5: What is the mechanism of action for Ozagrel sodium?

A5: Ozagrel sodium is a highly selective inhibitor of the enzyme Thromboxane A2 (TXA2)

synthase, with an IC50 of 11 nM.[3][4] It works by blocking the conversion of prostaglandin H2

(PGH2) into TXA2. TXA2 is a potent vasoconstrictor and promotes platelet aggregation.[5][6]

By inhibiting TXA2 production, Ozagrel sodium effectively reduces platelet aggregation and

induces vasodilation.[3] This also shunts the precursor PGH2 towards the synthesis of other

prostanoids like prostacyclin (PGI2), a vasodilator and inhibitor of platelet aggregation.[3][6]

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12402272?utm_src=pdf-body
https://www.medchemexpress.com/Ozagrel.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.selleckchem.com/products/ozagrel-sodium.html
https://www.benchchem.com/product/b12402272?utm_src=pdf-body
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.selleckchem.com/products/Ozagrel.html
https://synapse.patsnap.com/article/what-is-ozagrel-sodium-used-for
https://www.benchchem.com/product/B071270
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.benchchem.com/product/B071270
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For ease of reference, the solubility and formulation data for (E/Z)-Ozagrel sodium are

summarized below.

Table 1: Solubility of (E/Z)-Ozagrel Sodium

Solvent Concentration Notes

DMSO 50 mg/mL
Requires ultrasonic assistance.

[1]

DMSO 1 mg/mL

Use fresh, anhydrous DMSO

as moisture reduces solubility.

[2]

Water 50 mg/mL Filter sterilize before use.[2]

Table 2: Example Formulations for In Vivo Administration

Protocol
Component
1

Component
2

Component
3

Component
4

Final
Concentrati
on

1 10% DMSO 40% PEG300 5% Tween-80 45% Saline
≥ 2.5

mg/mL[1]

2 10% DMSO

90% (20%

SBE-β-CD in

Saline)

- -
≥ 2.5

mg/mL[1]

3 10% DMSO 90% Corn Oil - -
≥ 2.5

mg/mL[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of (E/Z)-Ozagrel sodium powder

(Molecular Weight: 250.23 g/mol ). For 1 mL of a 10 mM solution, you will need 2.5 mg.
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Solvent Addition: Add the appropriate volume of fresh, high-purity DMSO to the powder. For

a 10 mM solution, add 1 mL of DMSO for every 2.5 mg of Ozagrel sodium.

Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to aid

dissolution until the solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.

[3]

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Using Protocol 1 from Table

2)

This protocol describes the preparation of a vehicle for animal studies. The compound should

first be dissolved in DMSO before being mixed with other components.

Prepare Components: Have the following solvents ready: DMSO, PEG300, Tween-80, and

saline.

Initial Dissolution: Prepare a concentrated stock of Ozagrel sodium in DMSO (e.g., 25

mg/mL).

Vehicle Preparation: In a sterile tube, add the solvents in the following order, mixing after

each addition: a. Add 400 µL of PEG300. b. Add 100 µL of your Ozagrel sodium/DMSO stock

solution. Mix well. c. Add 50 µL of Tween-80. Mix well. d. Add 450 µL of saline to reach a final

volume of 1 mL.

Final Mix: Vortex the final solution until it is clear and homogenous. This method yields a

solution with a final Ozagrel sodium concentration of 2.5 mg/mL.[1]
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Caption: Mechanism of action of Ozagrel sodium.
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Stock Solution Preparation
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Caption: Workflow for preparing Ozagrel sodium solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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